Cas no 191-35-5 (3H-Benzo[cd]pyrene)
![3H-Benzo[cd]pyrene structure](https://ossimg.kuujia.com/scimg/500/191-35-5x500.png)
3H-Benzo[cd]pyrene structure
Product Name:3H-Benzo[cd]pyrene
3H-Benzo[cd]pyrene Chemical and Physical Properties
Names and Identifiers
-
- 3H-Benzo[cd]pyrene
- 3H-Benzo< c,d> pyren
- AC1L626A
- AC1Q1IVA
- AG-J-99422
- AR-1F3328
- Benzo< a> pyren
- CTK0I3022
- NSC90721
- 191-35-5
- DTXSID60293572
- AKOS025296234
- NSC-90721
-
- Inchi： 1S/C19H12/c1-3-12-7-9-14-10-8-13-4-2-6-16-11-15(5-1)17(12)19(14)18(13)16/h1-3,5-11H,4H2
- InChI Key： LFBJZFWBDRYIIY-UHFFFAOYSA-N
- SMILES： C12C3C=CC4=CC=CC(=CC5C=CCC(=CC=3)C1=5)C=24
Computed Properties
- Exact Mass: 240.09396
- Monoisotopic Mass: 240.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.303
- Boiling Point: 450.6°Cat760mmHg
- Flash Point: 217.7°C
- Refractive Index: 1.877
- PSA: 0
- LogP: 5.15330
3H-Benzo[cd]pyrene Related Literature
-
1. 1109. Conjugated cyclic hydrocarbons. Part VIII. The benzo[cd]pyrenium cation: synthesis and reactivityD. H. Reid,W. Bonthrone J. Chem. Soc. 1965 5920
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